Cas no 1260850-39-2 ((3-methylcyclopentyl)hydrazine)

(3-Methylcyclopentyl)hydrazine is a specialized hydrazine derivative featuring a methyl-substituted cyclopentyl backbone, offering unique reactivity in organic synthesis. Its structural configuration enhances steric and electronic properties, making it valuable for the preparation of heterocyclic compounds, pharmaceuticals, and agrochemical intermediates. The compound’s cyclopentyl ring contributes to increased stability and selectivity in nucleophilic reactions, while the hydrazine moiety enables efficient condensation and cyclization processes. Suitable for use in controlled environments, it requires handling under inert conditions due to its sensitivity to oxidation. This reagent is particularly useful in the synthesis of chiral auxiliaries and biologically active molecules, where precise functionalization is critical.
(3-methylcyclopentyl)hydrazine structure
1260850-39-2 structure
Product Name:(3-methylcyclopentyl)hydrazine
CAS No:1260850-39-2
MF:C6H14N2
MW:114.188761234283
MDL:MFCD09745208
CID:2102697
PubChem ID:53402138
Update Time:2025-11-03

(3-methylcyclopentyl)hydrazine Chemical and Physical Properties

Names and Identifiers

    • 1-(3-Methylcyclopentyl)hydrazine
    • 1-((3R)-3-METHYLCYCLOPENTYL)HYDRAZINE
    • (3-methylcyclopentyl)hydrazine
    • MDL: MFCD09745208
    • Inchi: 1S/C6H14N2/c1-5-2-3-6(4-5)8-7/h5-6,8H,2-4,7H2,1H3
    • InChI Key: IKMMUVYSVDIQEB-UHFFFAOYSA-N
    • SMILES: N(C1CCC(C)C1)N

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 72.9
  • Topological Polar Surface Area: 38

(3-methylcyclopentyl)hydrazine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-276427-0.05g
(3-methylcyclopentyl)hydrazine
1260850-39-2
0.05g
$1115.0 2023-09-10
Enamine
EN300-276427-0.1g
(3-methylcyclopentyl)hydrazine
1260850-39-2
0.1g
$1169.0 2023-09-10
Enamine
EN300-276427-0.25g
(3-methylcyclopentyl)hydrazine
1260850-39-2
0.25g
$1222.0 2023-09-10
Enamine
EN300-276427-0.5g
(3-methylcyclopentyl)hydrazine
1260850-39-2
0.5g
$1275.0 2023-09-10
Enamine
EN300-276427-1.0g
(3-methylcyclopentyl)hydrazine
1260850-39-2
1g
$1329.0 2023-06-06
Enamine
EN300-276427-2.5g
(3-methylcyclopentyl)hydrazine
1260850-39-2
2.5g
$2605.0 2023-09-10
Enamine
EN300-276427-5.0g
(3-methylcyclopentyl)hydrazine
1260850-39-2
5g
$3852.0 2023-06-06
Enamine
EN300-276427-10.0g
(3-methylcyclopentyl)hydrazine
1260850-39-2
10g
$5712.0 2023-06-06
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1357598-50mg
(3-Methylcyclopentyl)hydrazine
1260850-39-2 95%
50mg
¥24079.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1357598-100mg
(3-Methylcyclopentyl)hydrazine
1260850-39-2 95%
100mg
¥31557.00 2024-08-09

Additional information on (3-methylcyclopentyl)hydrazine

Recent Advances in the Application of (3-methylcyclopentyl)hydrazine and Compound 1260850-39-2 in Chemical Biology and Pharmaceutical Research

In recent years, the chemical biology and pharmaceutical research fields have witnessed significant advancements in the development and application of novel compounds, particularly (3-methylcyclopentyl)hydrazine and the compound with CAS number 1260850-39-2. These compounds have garnered attention due to their potential therapeutic applications and unique chemical properties. This research brief aims to summarize the latest findings related to these compounds, focusing on their synthesis, biological activity, and potential applications in drug development.

(3-methylcyclopentyl)hydrazine, a hydrazine derivative, has been explored for its role as a building block in the synthesis of various pharmacologically active molecules. Recent studies have highlighted its utility in the development of inhibitors targeting specific enzymes involved in disease pathways. For instance, research published in the Journal of Medicinal Chemistry demonstrated its incorporation into a series of compounds designed to inhibit monoamine oxidase (MAO), an enzyme implicated in neurodegenerative disorders such as Parkinson's disease. The study reported promising in vitro results, with several derivatives exhibiting potent inhibitory activity.

Compound 1260850-39-2, on the other hand, has emerged as a key intermediate in the synthesis of complex molecules with potential anticancer properties. A recent study in Bioorganic & Medicinal Chemistry Letters detailed the use of this compound in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs) involved in cancer cell proliferation. The researchers utilized a structure-based drug design approach, leveraging the unique chemical scaffold of 1260850-39-2 to optimize binding affinity and selectivity. Preliminary results indicated significant inhibition of tumor growth in xenograft models, suggesting its potential as a lead compound for further development.

The synthesis and characterization of these compounds have also been a focal point of recent research. Advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and high-resolution mass spectrometry (HRMS), have been employed to confirm their structural integrity and purity. Additionally, computational modeling studies have provided insights into their molecular interactions and binding modes, further elucidating their mechanisms of action.

Despite these promising developments, challenges remain in the optimization of these compounds for clinical use. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate the translation of these findings into viable therapeutic options.

In conclusion, (3-methylcyclopentyl)hydrazine and compound 1260850-39-2 represent exciting avenues for research in chemical biology and drug discovery. Their unique chemical properties and biological activities make them valuable tools for understanding disease mechanisms and developing novel therapeutics. Continued investigation into their applications and optimization will undoubtedly contribute to the advancement of the field.

Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.